5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-methyl-2-pyridinamine

• IUPAC Name: (4-cyclohexyl-1,4-diazepan-1-yl)-[6-(methylamino)pyridin-3-yl]methanone
• InChI: InChI=1S/C18H28N4O/c1-19-17-9-8-15(14-20-17)18(23)22-11-5-10-21(12-13-22)16-6-3-2-4-7-16/h8-9,14,16H,2-7,10-13H2,1H3,(H,19,20)
• InChI Key: KYSPYLUXXXKLNW-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C(C=C1)C(=O)N2CCCN(CC2)C3CCCCC3
• Molecular Formula: C18H28N4O
• Molecular Weight: 316.4 g/mol

Description

5-[(4-cyclohexyl-1,4-diazepan-1-yl)carbonyl]-N-methyl-2-pyridinamine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as CEP-26401 and belongs to the class of diazepane-based inhibitors.

Mechanism of Action

The mechanism of action of CEP-26401 involves the inhibition of enzymes that are involved in various physiological and pathological processes. Specifically, CEP-26401 has been shown to inhibit phosphodiesterases, metalloproteases, and kinases. The inhibition of these enzymes leads to a reduction in inflammation, cancer cell proliferation, and neurodegeneration. CEP-26401 has also been shown to have anti-angiogenic effects, which may contribute to its potential therapeutic applications.
Biochemical and Physiological Effects
CEP-26401 has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of phosphodiesterases, metalloproteases, and kinases, which are involved in various physiological and pathological processes. CEP-26401 has also been shown to have anti-angiogenic effects, which may contribute to its potential therapeutic applications. In addition, CEP-26401 has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using CEP-26401 in lab experiments is its specificity for certain enzymes. CEP-26401 has been shown to selectively inhibit certain enzymes, which can be beneficial in studying their specific roles in various physiological and pathological processes. However, one limitation of using CEP-26401 in lab experiments is its relatively low yield of synthesis. This can make it difficult to obtain large quantities of the compound for use in experiments.

Future Directions

There are several future directions for research on CEP-26401. One area of research is the development of more efficient synthesis methods to increase the yield of the compound. Another area of research is the investigation of the potential therapeutic applications of CEP-26401 in various diseases, including cancer, inflammation, and neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of CEP-26401 and its effects on various enzymes and physiological processes.
Conclusion
In conclusion, CEP-26401 is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to have inhibitory effects on a variety of enzymes, including phosphodiesterases, metalloproteases, and kinases. CEP-26401 has also been shown to have anti-angiogenic and anti-inflammatory effects, which may be beneficial in the treatment of various diseases. While there are limitations to using CEP-26401 in lab experiments, there are several future directions for research on this compound, including the investigation of its potential therapeutic applications and the development of more efficient synthesis methods.

Synthesis Methods

The synthesis of CEP-26401 involves a multi-step process that starts from commercially available starting materials. The first step involves the synthesis of 4-cyclohexyl-1,4-diazepane-1-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with N-methyl-2-pyridinamine in the presence of a base to yield CEP-26401. The overall yield of this synthesis method is around 30%.

Scientific Research Applications

CEP-26401 has been extensively studied for its potential therapeutic applications. It has been shown to have inhibitory effects on a variety of enzymes, including phosphodiesterases, metalloproteases, and kinases. These enzymes are involved in various physiological and pathological processes, including inflammation, cancer, and neurodegenerative diseases. CEP-26401 has been shown to have potential therapeutic applications in these areas.